Cas no 208450-86-6 (Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester)

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester structure

208450-86-6 structure

Product Name:Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester

CAS No:208450-86-6

Molecular Formula:C₁₈H₁₉NO₄

Molecular Weight:313.347765207291

CID:1400448

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester Properties

Names and Identifiers

- Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester
- Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester (9CI)
- InChIKey： AJCJICBMODGBDC-UHFFFAOYSA-N
- Inchi： 1S/C18H19NO4/c1-22-17(20)15-7-3-5-13(9-15)11-19-12-14-6-4-8-16(10-14)18(21)23-2/h3-10,19H,11-12H2,1-2H3
- SMILES： N(CC1C=CC=C(C=1)C(OC)=O)CC1C=CC=C(C=1)C(OC)=O

Computed Properties

Exact Mass: 313.13147

Experimental Properties

PSA: 64.63
Boiling Point: 455.6±40.0 °C(Predicted)
pka: 7.60±0.20(Predicted)
Density: 1.171±0.06 g/cm3(Predicted)

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester Synthesis

Synthetic Circuit 1

13531-48-1

13531-48-1

208450-86-6

208450-86-6

93071-65-9

93071-65-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt

Reference

: Synthesis of N-benzyl- and N-phenyl-2-amino-4,5-dihydrothiazoles and thioureas and evaluation as modulators of the isoforms of nitric oxide synthase

Goodyer, Claire L. M.; Chinje, Edwin C.; Jaffar, Mohammed; Stratford, Ian J.; Threadgill, Michael D., Bioorganic & Medicinal Chemistry, 2003, 11(19), 4189-4206

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester Raw materials

3-Cyanobenzoic Acid Methyl Ester

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester Preparation Products

Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester Related Literature

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208450-86-6 (Benzoic acid, 3,3'-[iminobis(methylene)]bis-, dimethyl ester) Related Products

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